Cas no 1803656-30-5 (2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1803656-30-5
• MF: C₈H₈F₃N₃O₃
• MW: 251.162631988525
• CID: 4930375
• Update Time: 2025-08-05

2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H8F3N3O3/c9-8(10,11)17-5-1-4(7(15)16)14-6(13)3(5)2-12/h1H,2,12H2,(H2,13,14)(H,15,16)
• InChI Key： OBHDNEWLENVGEV-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)O)N=C(C=1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: -1.3
• Topological Polar Surface Area: 112

Additional information on 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid

Introduction to 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1803656-30-5) and Its Emerging Applications in Chemical Biology and Medicine

2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid, identified by the CAS number 1803656-30-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique pharmacophoric features. The compound’s molecular framework integrates multiple functional groups, including an amino group, an aminomethyl substituent, a trifluoromethoxy moiety, and a carboxylic acid functionality, which collectively contribute to its versatile reactivity and potential biological activity. This introduction explores the chemical properties, synthetic pathways, and recent applications of this compound, emphasizing its relevance in contemporary research.

The structural composition of 2-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid positions it as a promising scaffold for drug discovery. The presence of both primary and secondary amine functionalities allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored biological properties. Additionally, the trifluoromethoxy group introduces electronic and steric effects that can modulate binding interactions with biological targets. These features make the compound particularly interesting for developing novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in pyridine derivatives as pharmacological tools due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively studied for their roles in modulating enzyme activity, receptor binding, and signal transduction pathways. Among these derivatives, 2-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid stands out for its potential in addressing unmet medical needs. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may exhibit similar or improved pharmacological profiles.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. The aminomethyl group provides a site for further functionalization via condensation reactions, while the carboxylic acid can be esterified or amidated to enhance solubility or bioavailability. These modifications are crucial in medicinal chemistry for optimizing drug-like properties such as metabolic stability, cell permeability, and target specificity. Researchers have leveraged these synthetic possibilities to develop novel analogs with enhanced efficacy and reduced toxicity.

Recent studies have highlighted the therapeutic potential of 2-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid in several disease models. For instance, its derivatives have shown promise in inhibiting kinases involved in cancer progression by disrupting aberrant signaling pathways. Additionally, preliminary investigations suggest that certain analogs may exhibit anti-inflammatory properties by modulating cytokine production and immune cell function. These findings underscore the compound’s versatility and highlight its potential as a lead molecule for drug development.

The trifluoromethoxy group in the molecular structure plays a critical role in determining the pharmacokinetic behavior of 2-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid derivatives. Fluoro substitution is well-documented to enhance metabolic stability and improve binding affinity to biological targets due to its ability to increase lipophilicity while maintaining electronegativity. This feature has been exploited in numerous drug candidates to achieve better pharmacological outcomes. The combination of these effects makes trifluoromethoxypyridines particularly attractive for medicinal chemists seeking to develop next-generation therapeutics.

Synthetic methodologies for 2-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid have been refined over time to ensure high yields and purity. Common approaches involve multi-step organic transformations starting from commercially available precursors such as pyridine derivatives and trifluoromethanol esters. Advances in catalytic systems have further streamlined these processes, enabling scalable production suitable for both academic research and industrial applications. The development of efficient synthetic routes is essential for facilitating further exploration of this compound’s biological potential.

The role of computational chemistry in optimizing 2-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid derivatives cannot be overstated. Molecular modeling techniques allow researchers to predict binding modes, assess metabolic liabilities, and identify optimal scaffolds with minimal experimental screening. These computational tools have accelerated the discovery process by enabling virtual screening of large libraries of analogs based on predefined pharmacophoric requirements. Such high-throughput approaches are becoming increasingly integral to modern drug discovery pipelines.

In conclusion,2-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1803656-30-5) represents a structurally intriguing compound with significant therapeutic promise. Its unique combination of functional groups makes it a valuable scaffold for developing novel bioactive molecules targeting diverse diseases. Recent advances in synthetic chemistry, computational modeling, and biological evaluation continue to expand its potential applications in medicine and chemical biology. As research progresses, it is anticipated that this compound will play an increasingly important role in addressing global health challenges through innovative drug development strategies.